Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H10F2O3/c1-2-16-11(15)6-10(14)7-3-4-8(12)9(13)5-7/h3-5H,2,6H2,1H3
• InChI Key: IEJMFJYBMANBQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CC(=C(C=C1)F)F
• Molecular Formula: C11H10F2O3
• DSSTOX Substance ID: DTXSID90374282
• Molecular Weight: 228.19 g/mol
• CAS No.: 252955-07-0

Description

Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate is an organic compound with the molecular formula C11H10F2O3 It is a derivative of phenylpropanoate, characterized by the presence of two fluorine atoms on the phenyl ring and an ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate typically involves the esterification of 3-(3,4-difluorophenyl)-3-oxopropanoic acid with ethanol. The reaction is usually catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction mixture is refluxed to ensure complete esterification, and the product is purified by distillation or recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. Catalysts such as sulfuric acid or p-toluenesulfonic acid are used to accelerate the esterification reaction. The reaction conditions are optimized to achieve high purity and yield, and the product is isolated using techniques such as distillation under reduced pressure.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions under basic conditions.

Major Products

Oxidation: 3-(3,4-difluorophenyl)-3-oxopropanoic acid.

Reduction: Ethyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate.

Substitution: Various substituted phenylpropanoates depending on the nucleophile used.

Scientific Research Applications

Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate involves its interaction with specific molecular targets. The ester group can undergo hydrolysis to release the active carboxylic acid, which can interact with enzymes or receptors in biological systems. The fluorine atoms enhance the compound’s stability and bioavailability by influencing its electronic properties and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 3-(2,4-difluorophenyl)-3-oxopropanoate
• Ethyl 3-(3,5-difluorophenyl)-3-oxopropanoate
• Ethyl 3-(3,4-dichlorophenyl)-3-oxopropanoate

Uniqueness

Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate is unique due to the specific positioning of the fluorine atoms on the phenyl ring, which significantly influences its chemical reactivity and biological activity. The presence of fluorine atoms enhances the compound’s stability and resistance to metabolic degradation, making it a valuable intermediate in pharmaceutical and chemical research.

Synthesis routes and methods

Procedure details

To a solution of 3,4-difluorobenzoic acid (10 g, 63.3 mmol) in tetrahydrofuran (300 ml) was added 1,1′-carbonylbis-1H-imidazole (11.3 g, 69.6 mmol) and the mixture was stirred at room temperature for 30 min. To the reaction solution was added monoethyl malonate magnesium salt (10 g, 34.8 mmol) and the mixture was stirred at room temperature for 2 hrs. To the reaction solution were added ethyl acetate (50 ml) and water (50 ml), and conc. hydrochloric acid was added until the aqueous layer showed acidic pH. The reaction solution was extracted with ethyl acetate (200 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to give ethyl 3-(3,4-difluorophenyl)-3-oxopropionate (10.3 g, 77%) as a brown oil.